Cas no 57554-68-4 (1-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-one)

• Product Name: 1-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-one
• CAS No: 57554-68-4
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 6341918
• PubChem ID: 20693491
• Update Time: 2025-05-24

1-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-one
• DTXSID001266930
• 1-(3-Bromo-1-methyl-1H-indol-2-yl)ethanone
• 57554-68-4
• EN300-1921248

• Inchi： 1S/C11H10BrNO/c1-7(14)11-10(12)8-5-3-4-6-9(8)13(11)2/h3-6H,1-2H3
• InChI Key： IRANXEPTQSRFEQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=O)N(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 250.99458g/mol
• Monoisotopic Mass: 250.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 22Ų

Additional information on 1-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-one

Comprehensive Overview of 1-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-one (CAS No. 57554-68-4)

1-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-one, with the CAS registry number 57554-68-4, is a specialized organic compound belonging to the indole derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of a bromine substituent at the 3-position and a methyl group on the nitrogen atom makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its utility in the development of novel bioactive molecules, particularly in the context of drug discovery and material science.

In recent years, the demand for indole-based compounds like 1-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-one has surged, driven by their versatility in medicinal chemistry. The compound's molecular structure allows for diverse functionalization, making it a cornerstone in the synthesis of heterocyclic scaffolds. A growing trend in AI-driven drug design has further highlighted its importance, as computational models predict its potential interactions with biological targets. This aligns with the broader industry focus on precision medicine and targeted therapies, where such intermediates play a pivotal role.

The synthesis of CAS No. 57554-68-4 typically involves electrophilic aromatic substitution reactions, leveraging the reactivity of the indole core. Its physicochemical properties, including solubility and stability, have been extensively studied to optimize its use in high-throughput screening assays. Notably, the compound's X-ray crystallography data has provided insights into its conformational preferences, aiding in the design of more efficient derivatives. These advancements are particularly relevant to researchers investigating structure-activity relationships (SAR) in drug development.

From an industrial perspective, 1-(3-bromo-1-methyl-1H-indol-2-yl)ethanone is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in catalytic bromination techniques have reduced the environmental footprint of its production, addressing concerns raised by regulatory bodies. This resonates with the global push toward eco-friendly manufacturing, a topic frequently searched in academic databases and patent filings. Furthermore, its compatibility with microwave-assisted reactions has streamlined lab-scale preparations, saving time and resources.

In analytical chemistry, 57554-68-4 is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a critical factor for contract research organizations (CROs) supplying the compound. The rise of blockchain technology in chemical supply chains has also impacted how such specialty chemicals are tracked, ensuring transparency from synthesis to delivery—a hot topic in industry 4.0 discussions.

Looking ahead, the compound’s potential extends to optoelectronic materials, where its electron-rich indole ring could contribute to organic semiconductors. This aligns with the surge in searches for advanced functional materials and molecular electronics. As interdisciplinary research grows, 1-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-one may bridge gaps between pharmaceuticals and nanotechnology, offering solutions for next-generation devices.

To conclude, CAS 57554-68-4 exemplifies the intersection of tradition and innovation in chemical research. Its multifaceted applications—from medicinal chemistry to material science—underscore its relevance in contemporary scientific endeavors. As search queries for specialty chemical suppliers and custom synthesis services increase globally, this compound remains a focal point for both academic and industrial stakeholders.